Cas no 669070-06-8 (1-BUTANOL, 3-MERCAPTO-2-METHYL-, (2S,3R)-)

• Product Name: 1-BUTANOL, 3-MERCAPTO-2-METHYL-, (2S,3R)-
• CAS No: 669070-06-8
• MF: C₅H₁₂OS
• MW: 120.213180541992
• CID: 3199425
• PubChem ID: 10197674
• Update Time: 2025-04-21

1-BUTANOL, 3-MERCAPTO-2-METHYL-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1-BUTANOL, 3-MERCAPTO-2-METHYL-, (2S,3R)-
• 2-Methyl-3-sulfanyl-butan-1-ol, (2S,3R)-
• DTXSID80217058
• (2S,3R)-2-Methyl-3-sulfanyl-butan-1-ol
• 669070-06-8
• FEMA No. 3993, (2,3R)-
• 33D3066200
• SCHEMBL6831690
• UNII-33D3066200
• DTXCID80139549
• Q27256256

• Inchi： 1S/C5H12OS/c1-4(3-6)5(2)7/h4-7H,3H2,1-2H3/t4-,5+/m0/s1
• InChI Key： RFMHFOPFUZZBAD-CRCLSJGQSA-N
• SMILES： S[C@H](C)[C@@H](C)CO

Computed Properties

• Exact Mass: 120.06088618Da
• Monoisotopic Mass: 120.06088618Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.2Ų